L-Moses dihydrochloride
Overview
Description
L-Moses HCl is an inhibitor of the p300/CBP-associated factor (PCAF) bromodomain. It displaces the PCAF bromodomain from histone H3.3 in a nanoBRET target engagement assay when used at a concentration of 5 μM.
Scientific Research Applications
Molecular Sets (MOSES) for Molecular Generation Models
A platform called Molecular Sets (MOSES) has been developed to benchmark molecular generative models. These models, which produce novel molecular structures, have applications in virtual screening and training semi-supervised predictive models. MOSES aids in standardizing training and comparison of these models (Polykovskiy et al., 2018).
Discovery of PCAF Bromodomain Chemical Probe
In the context of chemical probes, the discovery of a triazolopthalazine-based L-45 (dubbed L-Moses) as a potent, selective, and cell-active PCAF bromodomain inhibitor is significant. This compound, L-45, shows promise for in vivo use due to its lack of cytotoxicity, good cell permeability, and metabolic stability (Moustakim et al., 2016).
MOSES Technology in Medical Equipment
There's a reference to a Moses™ technology (MT; Lumenis®) utilized in medical equipment for stone lithotripsy and prostate endoscopic surgery. This technology, based on the Moses effect (ME), has seen historical developments and contemporary applications in urology (Ventimiglia & Traxer, 2019).
MOSES A Framework for Service-Oriented Systems
In software engineering, MOSES, a methodology, and software tool, supports QoS-driven adaptation of service-oriented systems. This framework integrates different adaptation mechanisms for flexible operation in various environments (Cardellini et al., 2012).
MOSES Land Surface Scheme in Climate Modeling
The Met Office Surface Exchange Scheme (MOSES) in climate modeling has been instrumental in improving simulations of current climate and climate sensitivity. It incorporates interactive plant photosynthesis, soil thermodynamics, and other features for more accurate climate simulations (Cox et al., 1999).
properties
Molecular Formula |
C21H26Cl2N6 |
|---|---|
Molecular Weight |
433.38 |
IUPAC Name |
(1S,2S)-1-N,1-N-dimethyl-2-N-(3-methyl-[1,2,4]triazolo[3,4-a]phthalazin-6-yl)-1-phenylpropane-1,2-diamine;dihydrochloride |
InChI |
InChI=1S/C21H24N6.2ClH/c1-14(19(26(3)4)16-10-6-5-7-11-16)22-20-17-12-8-9-13-18(17)21-24-23-15(2)27(21)25-20;;/h5-14,19H,1-4H3,(H,22,25);2*1H/t14-,19+;;/m0../s1 |
InChI Key |
PCQCTBXCEBIRAC-YRRRDGBXSA-N |
SMILES |
CC1=NN=C2N1N=C(C3=CC=CC=C32)NC(C)C(C4=CC=CC=C4)N(C)C.Cl.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
L-Moses HCl, L-Moses hydrochloride, L-45 HCl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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